ABSTRACTWound dressings have been widely studied because they can temporarily protect and promote wound healing instead of damaged skin. In this paper, silver nanoparticles (AgNPs) were prepared by in situ reduction of gelatin (Gel). Then, AgNPs, chitosan (CS) and PVA were mixed to prepare silver-loaded PVA/CS/Gel hydrogel dressing through freeze-thaw and sodium citrate crosslinking. The properties of AgNPs and hydrogel dressing were evaluated. The results show that the particle size of the AgNPs successfully reduced by Gel is small and uniform. The silver-loaded PVA/CS/Gel hydrogel dressing has a homogeneous mesh structure with good moisture absorption and retention. It can maintain a moist wound environment while absorbing enough wound exudate. The excellent and stable mechanical properties of the hydrogel enable it to avoid external mechanical damage. In addition, the hydrogel shows effective antibacterial properties against both Staphylococcus aureus and Escherichia coli, and has good biocompatibility and no cytotoxicity.

ABSTRACTThermal conductivity of hydrogenated hexagonal boron nitride (h-BN) nanosheets was investigated using molecular dynamics simulation method. A newly parameterized reactive force field (ReaxFF) for hydrogen and h-BN interactions was used. ReaxFF was used due to its higher accuracy compared to other simpler interatomic potentials. Accurate thickness selection of a monolayer h-BN nanosheet has been shown to produce high thermal conductivity values for pristine armchair and zigzag nanosheets. It was further found that hydrogenation diminishes thermal conductivity of hydrogenated h-BN nanosheets. This reduction in thermal conductivity was due to the occurrence of sp2 to sp3 bonding transition when hydrogen atoms were placed on top of B and N atoms. The increase in temperature was also found to diminish thermal conductivity due to the occurrence of phonon–phonon scattering at higher temperatures. N-vacancy defect has then been shown to exhibit lower thermal conductivity compared to B-vacancy defect. Furthermore, the removal of more atoms contributes to higher decline in thermal conductivity. However, vacancy defect constructed along vertical direction provides the highest reduction in thermal conductivity. It is expected that this work provides useful insights for the design of an effective hydrogen storage system using these novel h-BN nanosheets.

ABSTRACTThe paper is focused on the study of the dynamic surface properties of mixed monolayers of porphyrin and arachidic acid with various mole fractions at the air–water interface. The choice of porphyrin solid thin film as an object of study is explained by its high potential application in the area of photovoltaics and medicine. The Langmuir monolayers of porphyrin and arachidic acid were formed under different conditions using the Langmuir-Blodgett technique. The increase of subphase temperature led to a decrease in the rigidity of the porphyrin monolayer and leads to accelerating the relaxation process of the monolayer. The chosen surface pressure (4, 5, 15 and 35 mN/m) affected the stability of the floating monolayer. The higher miscibility of the monolayers was obtained at the mole fraction of porphyrin = 0.333. The change in the phase of monolayers surface was reported on the basis of surface potential data. The morphology properties of the mixed systems transferred on silicon substrates by Schaeffer method are studied.

ABSTRACTThis paper investigates the effect of various proportions of Ground Tyre Rubber (GTR) blends with Natural Rubber (NR)/Ethylene Propylene Diene Monomer (EPDM) or NR/Chloroprene Rubber (CR) composites. The NR (95 phr) composites were developed with 5 phr of EPDM or 5 phr of CR along with different ratios of GTR (0, 10, 20, 30, and 40 phr) by a two-roll mill and hydraulic press. The interfacial adhesion of NR/EPDM and NR/CR composites was improved with the addition of nylon 6 at 5 phr. Hence, the silica (20 phr) and carbon black (10 phr) were used as conventional fillers in these composites. The mechanical and curing properties of the developed NR-based hybrid composites were evaluated and compared with control samples. It was noted that the maximum tensile strength, tear strength, hardness, and Young’s modulus were increased by 8%, 9.39%, 6.35%, and 18.31% in NR/EPDM/GTR (95/5/10), while for NR/CR/GTR (95/5/10), 17.1%, 10.71%, 6%, and 31.72% over the control sample. The elongation at break was reduced by 29.11% in NR/EPDM/GTR (95/5/10), but for NR/CR/GTR (95/5/10) was 21.65% over the control sample. The cure properties like scorch time (tS2) and cure time (tC90) were decreased, while minimum torque (ML) and maximum torque (MH) were enhanced with the incorporation of GTR 10 phr in both the composites when compared with the control sample. The addition of GTR increased the sulfur in the cured composites, which was confirmed in EDS analysis. Based on the microstructure and thermogravimetric analysis, GTR particles were uniformly distributed, and the thermal stability was increased by 19.6% and 21.5% in NR/EPDM/GTR (95/5/10) and NR/CR/GTR (95/5/10) composites, respectively, over the control sample. The absorption peaks of NR, EPDM, CR, and GTR elements in the developed composite were identified using Fourier Transform Infrared spectroscopy (FTIR). In the NR/EPDM composite, the glass transition temperature (Tg) was increased from −60.7°C to −58.17°C, but for the NR/CR composite, it was −61.43°C to −58.96°C. Finally, the inclusion of 10 phr of GTR was recommended to be suitable for NR with EPDM or CR composites.

ABSTRACTIntelligent electroactive polymer-based dielectric elastomer actuators (DEAs) are capable of geometrical disorientation. These actuators are susceptible to electro-thermo-mechanical instability due to their ability to be electrically powered at various stresses and temperatures. This proposed work provides mathematical derivations for the study of instability in coupled electro-thermo-mechanical anisotropic bimorph convex DEAs. The equilibrium equations are formulated assuming the taper ratio because of the convex structure and the ply angles due to anisotropy. MATLAB is employed to numerically solve the complicated equations for critical stretch, nominal electric field, and entropy under a variety of mechanical, electrical, and thermal loads. The observations indicate that under conditions of Cb=Ch=0.1, θ1=θ2=45∘ and T=300K, an increase in nominal stress from σ˜=0.05MPa to σ˜=5MPa leads to a corresponding increase in the peak point of the nominal electric field, specifically from E˜=0.4×104V/m to E˜=4×104V/m for axial stretch values of 2.107 and 2.159, respectively. When the nominal electric field is reported against nominal electric displacement, it enhances with the rise in temperature and reduces with the hike in nominal stress and taper ratio. When the fibers are arranged parallel to the axial stretch direction then the failure point of stretch is least, compared to that oriented in a perpendicular direction. The present study demonstrates that elevated temperature and nominal stress result in an increase in entropy, leading to a corresponding increase in system disorder. Furthermore, the perpendicular alignment of fibers with respect to axial stretch is found to decrease the degree of system randomness.

ABSTRACTSericin, a water-soluble protein biopolymer, is usually discarded as a byproduct of the silk processing industries. However, in recent years the applications of sericin biomacromolecule for biomaterial fabrication have increased. The current strategy of sericin hydrogel preparation involves crosslinking with glutaraldehyde or genipin which are known to be cytotoxic and hinder/restrict the biological applications of the end product. Therefore, citric acid, a nontoxic crosslinking agent, was explored for the fabrication of Antheraea mylitta sericin hydrogel films (AmSHF) with and without Polyethylene glycol (PEG). The biophysical characterization of fabricated hydrogel films confirmed the native properties of the natural silk in the regenerated sericin, as well as the AmSHF and appearance of the peak at 1709 cm−1, which indicated crosslinking of the hydrogel films due to the formation of ester bonds resulting in nanoscale roughness of 4.29 nm and amorphous nature with a higher swelling ratio of 18.76 ± 0.058 g/g. The antioxidant nature of sericin was retained even after AmSHF formation as revealed by antioxidant assays. The AmSHF were also found to be cytocompatible and significantly increased the proliferation of NIH3T3 fibroblast cells. These results open up several possibilities for using these hydrogels as a biomaterial for wound healing and skin tissue regeneration.

ABSTRACTIn this paper, a stable twist grain boundary A (TGBA*) and blue phase liquid crystal (LC) blend is prepared by mixing an achiral-imine-type compound with cholesteryl pelargonate and 4-cyano-4’-pentylbiphenyl (nematic LC). The LC blend has five LC phases, which contain the TGBA* phase at room temperature and the blue phase as frustrated LC.

(2021). Structure and dynamics in active matter systems. Soft Materials: Vol. 19, Active Matter, pp. 263-266.

ABSTRACTThe chemical precipitation was used to obtain carbon fibers (CF) with surface modified by magnetite particles (Fe3O4). Processing was carried out by employing up to three subsequent coating stages of ultrasonic treatments. After each sonication stage, the coating was 17, 33, and 47 wt. % of the total weight of the modified fibers. Raman spectroscopy indicates the presence in the coating of a mixture of iron II and III states. As-decorated fibers were used to fabricate composites with an epoxy resin (ED-20) matrix cured with PEPA. The quantity of the carbon fiber filler was of 1, 3, and 6 wt %. At room temperature, the saturation magnetization of the soft magnetic samples was 0.37, 0.83, and 1.72 emu/g for the indicated compositions. Carbon fiber reinforced polymer materials with extra functions such as magnetic in this case, are expected to be useful in applications from the power and energy industries.

ABSTRACTNovel ABA-type block copolymers were prepared using end-groups activated poly(ethylene glycol) (PEG) as an initiator for hydrogen transfer polymerization (HTP). For this purpose, PEG with average molar mass of 1450 Da (PEG-1450) was firstly treated with the equivalent amount of sodium hydride to synthesize PEG with dialkoxide end-groups, namely PEG-dialkoxide. Using the PEG-dialkoxide as a macroinitiator, base-catalyzed HTP of acrylamide, N-methoxypropyl acrylamide, and 2-hydroxyethyl acrylate were then performed to achieve the novel ABA-type block copolymers. The copolymers were obtained with high yields of about 90%. Characterization of the ABA-type copolymers was carried out using Fourier Transform Infrared Spectroscopy (FTIR spectroscopy) and Matrix Assisted Laser Desorption Ioizaton (MALDI) mass spectrometry. FTIR spectra of the copolymers exhibited some characteristic bands assigned to the functional groups arising from the mechanism of HTP. Molar mass distributions of the copolymers from the MALDI mass study pointed out that chain extensions by mass in each copolymer were almost equal. Hence, the MALDI mass spectra of the copolymers revealed that chain extensions of telechelic PEGs by β-alanine, 2-hydroxyethyl acrylate, and N-methoxypropyl β-alanine units were successfully fulfilled.